Cas no 2034235-05-5 (5-chloro-2-methoxy-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide)

• Product name: 5-chloro-2-methoxy-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide
• CAS No: 2034235-05-5
• MF: C₁₈H₁₈ClN₃O₂S
• MW: 375.8724
• CID: 5348099

5-chloro-2-methoxy-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-[2-(5-methyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]benzamide
• 5-chloro-2-methoxy-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide
• 5-chloro-2-methoxy-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide

• Inchi： 1S/C18H18ClN3O2S/c1-12-10-15(17-4-3-9-25-17)21-22(12)8-7-20-18(23)14-11-13(19)5-6-16(14)24-2/h3-6,9-11H,7-8H2,1-2H3,(H,20,23)
• InChI Key： UROLEMINOKZNMP-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])C(N([H])C([H])([H])C([H])([H])N1C(C([H])([H])[H])=C([H])C(C2=C([H])C([H])=C([H])S2)=N1)=O)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• XLogP3: 3.5
• Topological Polar Surface Area: 84.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-methoxy-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide

Comprehensive Overview of 5-chloro-2-methoxy-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 2034235-05-5)

5-chloro-2-methoxy-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide, with the CAS number 2034235-05-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a thiophene ring and a pyrazole moiety in its structure enhances its potential for interaction with various biological targets, making it a subject of interest for drug discovery and development.

The molecular structure of 5-chloro-2-methoxy-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide features a chloro substituent at the 5-position and a methoxy group at the 2-position of the benzamide core. These functional groups contribute to its unique physicochemical properties, such as solubility and stability, which are critical for its application in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the compound has been explored for its role in cancer research, with studies focusing on its ability to inhibit specific signaling pathways. The integration of AI-driven drug discovery tools has accelerated the identification of its potential applications, aligning with the current trend of leveraging machine learning to optimize molecular designs. Additionally, its agrochemical potential has been investigated, particularly in the development of novel pesticides with improved efficacy and environmental safety.

The synthesis of 5-chloro-2-methoxy-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS registry number (2034235-05-5) serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory compliance.

From a commercial perspective, the demand for specialty chemicals like this compound is rising, driven by advancements in precision medicine and sustainable agriculture. Its potential to address unmet medical needs, such as drug-resistant infections or neurodegenerative disorders, positions it as a valuable candidate for further research. Moreover, its compatibility with green chemistry principles underscores its relevance in the context of environmentally friendly industrial practices.

In conclusion, 5-chloro-2-methoxy-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 2034235-05-5) represents a promising compound with multifaceted applications. Its structural complexity and biological activity make it a focal point for interdisciplinary research, bridging the gaps between chemistry, biology, and technology. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in shaping the future of therapeutic innovations and agrochemical advancements.